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Compound of Interest

Compound Name: 9-Phenanthreneacetonitrile

Cat. No.: B15176628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical modification of the nitrile

group in 9-phenanthreneacetonitrile, a key intermediate in the synthesis of various

phenanthrene derivatives with potential applications in medicinal chemistry and materials

science. The following sections describe common transformations of the nitrile moiety,

including hydrolysis to a carboxylic acid, reduction to a primary amine, and reaction with a

Grignard reagent to form a ketone.

Hydrolysis of 9-Phenanthreneacetonitrile to 9-
Phenanthreneacetic Acid
The hydrolysis of the nitrile group provides a straightforward route to the corresponding

carboxylic acid, 9-phenanthreneacetic acid. This derivative can serve as a building block for the

synthesis of esters, amides, and other acid-containing compounds. Both acidic and basic

conditions can be employed for this transformation.

Experimental Protocol: Acidic Hydrolysis
A mixture of 9-phenanthreneacetonitrile, glacial acetic acid, sulfuric acid, and water is

refluxed to yield 9-phenanthreneacetic acid.
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Materials:

9-Phenanthreneacetonitrile

Glacial Acetic Acid

Concentrated Sulfuric Acid

Water

Round-bottom flask with reflux condenser

Heating mantle

Beakers, graduated cylinders, and other standard laboratory glassware

Filtration apparatus (Büchner funnel, filter paper)

Drying oven

Procedure:

In a round-bottom flask, combine 9-phenanthreneacetonitrile (1.0 eq), glacial acetic acid

(10 vol), concentrated sulfuric acid (1 vol), and water (2 vol).

Fit the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

Maintain the reflux for a period of 4-6 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

After completion of the reaction, allow the mixture to cool to room temperature.

Carefully pour the cooled reaction mixture into a beaker containing ice water.

A precipitate of 9-phenanthreneacetic acid will form. Collect the solid product by vacuum

filtration using a Büchner funnel.

Wash the collected solid with cold water to remove any residual acid.
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Dry the product in a drying oven at 60-70 °C to a constant weight.

Characterize the final product by melting point determination and spectroscopic methods

(e.g., IR, NMR).

Quantitative Data Summary
Reaction Reagents Time (h) Yield (%)

Melting Point
(°C)

Acidic Hydrolysis

Acetic Acid,

Sulfuric Acid,

Water

4-6 >90 218-220

Reduction of 9-Phenanthreneacetonitrile to 2-
(Phenanthren-9-yl)ethan-1-amine
The reduction of the nitrile group affords the corresponding primary amine, 2-(phenanthren-9-

yl)ethan-1-amine. This amine is a valuable intermediate for the synthesis of various nitrogen-

containing phenanthrene derivatives, including amides, sulfonamides, and Schiff bases, which

are of interest in drug discovery.

Experimental Protocol: Reduction with Lithium
Aluminum Hydride (LiAlH₄)
9-Phenanthreneacetonitrile is reduced with the powerful reducing agent lithium aluminum

hydride (LiAlH₄) in an anhydrous ethereal solvent.

Materials:

9-Phenanthreneacetonitrile

Lithium Aluminum Hydride (LiAlH₄)

Anhydrous Diethyl Ether or Tetrahydrofuran (THF)
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Dry, three-necked round-bottom flask equipped with a dropping funnel, condenser, and

nitrogen inlet

Magnetic stirrer and stir bar

Ice bath

Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄) for drying

Rotary evaporator

Procedure:

Set up a dry, three-necked round-bottom flask under a nitrogen atmosphere.

In the flask, prepare a suspension of LiAlH₄ (1.5 - 2.0 eq) in anhydrous diethyl ether or THF.

Cool the suspension in an ice bath.

Dissolve 9-phenanthreneacetonitrile (1.0 eq) in anhydrous diethyl ether or THF in a

dropping funnel.

Add the solution of 9-phenanthreneacetonitrile dropwise to the stirred LiAlH₄ suspension at

a rate that maintains the reaction temperature below 10 °C.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 2-4 hours. Monitor the reaction progress by TLC.

Upon completion, cool the reaction mixture again in an ice bath.

Carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by

15% aqueous sodium hydroxide, and then again water (Fieser workup).

A granular precipitate of aluminum salts will form. Filter off the solid and wash it thoroughly

with diethyl ether or THF.

Combine the filtrate and the washings. Dry the organic layer over anhydrous sodium sulfate

or magnesium sulfate.
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Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude 2-(phenanthren-9-yl)ethan-1-amine.

The crude product can be further purified by crystallization or column chromatography.

Characterize the final product by spectroscopic methods (e.g., IR, NMR, MS).

Quantitative Data Summary
Reaction

Reducing
Agent

Solvent Time (h) Yield (%)

Nitrile Reduction LiAlH₄
Anhydrous

Ether/THF
2-4 High

Grignard Reaction of 9-Phenanthreneacetonitrile to
form 1-(Phenanthren-9-yl)ethan-1-one
The reaction of 9-phenanthreneacetonitrile with a Grignard reagent, such as

methylmagnesium bromide, followed by acidic workup, leads to the formation of a ketone, 1-

(phenanthren-9-yl)ethan-1-one. This reaction provides a valuable method for carbon-carbon

bond formation and the synthesis of phenanthrene-based ketones.

Experimental Protocol: Reaction with Methylmagnesium
Bromide
Materials:

9-Phenanthreneacetonitrile

Methylmagnesium Bromide (CH₃MgBr) solution in ether or THF

Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

Dry, three-necked round-bottom flask equipped with a dropping funnel, condenser, and

nitrogen inlet

Magnetic stirrer and stir bar
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Ice bath

Aqueous solution of a weak acid (e.g., ammonium chloride, NH₄Cl) or dilute hydrochloric

acid (HCl)

Separatory funnel

Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄) for drying

Rotary evaporator

Procedure:

Set up a dry, three-necked round-bottom flask under a nitrogen atmosphere.

Place a solution of 9-phenanthreneacetonitrile (1.0 eq) in anhydrous diethyl ether or THF

in the flask and cool it in an ice bath.

Add the methylmagnesium bromide solution (1.1 - 1.2 eq) dropwise from a dropping funnel

to the stirred solution of the nitrile.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours. Monitor the reaction by TLC.

Cool the reaction mixture in an ice bath and quench the reaction by the slow, careful addition

of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with diethyl ether or THF.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to yield the crude 1-(phenanthren-9-yl)ethan-1-one.
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Purify the crude product by column chromatography or crystallization.

Characterize the final product by spectroscopic methods (e.g., IR, NMR, MS).

Quantitative Data Summary
Reaction

Grignard
Reagent

Solvent Time (h) Yield (%)

Grignard

Reaction
CH₃MgBr

Anhydrous

Ether/THF
1-2 Moderate to High

Visualizations
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CH3COOH, H2SO4, H2O
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Caption: Workflow for the acidic hydrolysis of 9-phenanthreneacetonitrile.
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Caption: Workflow for the reduction of 9-phenanthreneacetonitrile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15176628?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176628?utm_src=pdf-body
https://www.benchchem.com/product/b15176628?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material Reaction
Workup & Isolation

Product

9-Phenanthreneacetonitrile 1. CH3MgBr in dry ether/THF
2. Stir at room temp.

1. Quench with NH4Cl(aq)
2. Extract with ether
3. Dry organic phase
4. Evaporate solvent

1-(Phenanthren-9-yl)ethan-1-one

Click to download full resolution via product page

Caption: Workflow for the Grignard reaction of 9-phenanthreneacetonitrile.

To cite this document: BenchChem. [Application Notes and Protocols: Functionalization of
the Nitrile Group in 9-Phenanthreneacetonitrile]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15176628#functionalization-of-the-nitrile-group-in-
9-phenanthreneacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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